Cas no 800395-57-7 (Benzenebutanoic acid,4-cyano-3-methyl-)
800395-57-7 structure
Product Name:Benzenebutanoic acid,4-cyano-3-methyl-
CAS No:800395-57-7
MF:C12H13NO2
MW:203.237123250961
CID:712746
PubChem ID:12130144
Update Time:2025-04-19
Benzenebutanoic acid,4-cyano-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid,4-cyano-3-methyl-
- Benzenebutanoic acid, 4-cyano-3-methyl- (9CI)
- 4-(4-Cyano-3-methylphenyl)butanoic acid
- 800395-57-7
-
- Inchi: 1S/C12H13NO2/c1-9-7-10(3-2-4-12(14)15)5-6-11(9)8-13/h5-7H,2-4H2,1H3,(H,14,15)
- InChI Key: VGNTVHYFHNGNSR-UHFFFAOYSA-N
- SMILES: OC(CCCC1C=CC(C#N)=C(C)C=1)=O
Computed Properties
- Exact Mass: 203.094628657g/mol
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 61.1Ų
Benzenebutanoic acid,4-cyano-3-methyl- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
800395-57-7 (Benzenebutanoic acid,4-cyano-3-methyl-) Related Products
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